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An In-depth Technical Guide to the Physicochemical Properties of Nickel Sulphate Hexahydrate

Introduction
Nickel (II) sulphate hexahydrate (NiSO₄·6H₂O) is an inorganic compound of significant

industrial and scientific importance.[1] As a primary source of the Ni²⁺ ion, it is a cornerstone in

electroplating and the manufacturing of nickel-cadmium and nickel-metal hydride batteries.[1]

[2][3][4][5] For researchers, scientists, and professionals in drug development, a thorough

understanding of its physicochemical properties is crucial for its application as a precursor in

the synthesis of nickel-based catalysts, pigments, and potentially novel therapeutic or

diagnostic agents.[1][6][7][8] This guide provides a comprehensive overview of the core

properties of nickel sulphate hexahydrate, detailed experimental protocols for its

characterization, and a summary of its toxicological profile.

Core Physicochemical Properties
The fundamental properties of nickel sulphate hexahydrate are summarized below. This data is

essential for laboratory handling, experimental design, and process optimization.

Table 1: Summary of Physicochemical Properties of Nickel Sulphate Hexahydrate
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Property Value References

Chemical Formula NiSO₄·6H₂O [9][10]

Molar Mass 262.85 g/mol [1][2][9][10]

Appearance Blue or emerald-green crystals [6][9][10][11]

Density 2.07 g/cm³ [1][2][9][10]

Melting Point
53 °C (127.9 °F) (transition

point)
[1][9][10][11]

Boiling Point
Decomposes at 100 °C (loses

water)
[1][10]

Decomposition Temp.
> 800 °C (decomposes to NiO

and SO₃)
[10]

Water Solubility
625 g/L at 20 °C; Highly

soluble
[1][12]

Other Solvents
Insoluble in ethanol and

ammonia
[1][11][13]

pH of Solution ~4.5 (in aqueous solution) [1][13][14]

Crystal Structure
Tetragonal (α-form); Monoclinic

(β-form)
[1][6][9][15]

Crystal Structure and Morphology
Nickel sulphate hexahydrate primarily exists in two crystalline forms: a blue tetragonal

modification (α-form) and a green monoclinic modification (β-form).[6][9][15] The common

tetragonal form, known as the mineral retgersite, crystallizes from aqueous solutions between

30.7 and 53.8 °C.[1] X-ray crystallography studies reveal that its structure consists of

octahedral [Ni(H₂O)₆]²⁺ complex cations, where the nickel ion is coordinated by six water

molecules.[1][16] These complexes are linked to sulphate anions (SO₄²⁻) through hydrogen

bonds.[1] The alpha-form converts to the beta-form at approximately 53.3 °C.[9][14]

Stability and Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://neutronco.com/en/product/nickelii-sulfate-hexahydrate/
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6257493.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_sulfate
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://neutronco.com/en/product/nickelii-sulfate-hexahydrate/
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_sulfate
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://heegermaterials.com/powder/2525-nickel-sulfate-hexahydrate-niso46h2o-cas-10101-97-0.html
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://www.chembk.com/en/chem/nickel%20sulfate,%20hexahydrate
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_sulfate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/939331
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/939331
https://www.alfa-chemistry.com/nickel-ii-sulfate-hexa-heptahydrate-cas-15244-37-8-item-247302.htm
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6257493.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://www.rruff.net/odr/view/downloadfile/67388
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6257493.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://www.rruff.net/odr/view/downloadfile/67388
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://www.benchchem.com/pdf/A_Comparative_Structural_Analysis_of_Nickel_Sulfate_Heptahydrate_and_Hexahydrate.pdf
https://en.wikipedia.org/wiki/Nickel(II)_sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-sulfate-hexahydrate
https://www.alfa-chemistry.com/nickel-ii-sulfate-hexa-heptahydrate-cas-15244-37-8-item-247302.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Under standard conditions, nickel sulphate hexahydrate is a stable, though somewhat

efflorescent (loses water to the atmosphere), crystalline solid.[6][12] Its reactivity is largely

dictated by temperature and contact with incompatible substances.

Thermal Decomposition: The compound is thermally sensitive. Upon heating, it undergoes a

multi-stage decomposition process. It begins to lose its water of crystallization around 100 °C

and becomes the greenish-yellow anhydrous salt at approximately 280 °C.[9][10][17] At

temperatures above 840 °C, the anhydrous salt decomposes, emitting toxic fumes of sulfur

oxides and leaving behind nickel oxide (NiO).[1][9][10][18]

NiSO₄·6H₂O
(Hexahydrate)

NiSO₄

(Anhydrous)

~100-280 °C
(Dehydration) NiO + SO₃

(Decomposition Products)

> 840 °C
(Decomposition)

Click to download full resolution via product page

Fig. 1: Thermal decomposition pathway of Nickel Sulphate Hexahydrate.

Incompatibilities: Nickel sulphate hexahydrate is incompatible with strong acids.[6][9][12] It can

react violently with powdered aluminum or magnesium at elevated temperatures.[6][9] It should

also be kept away from sulfur, wood, and other combustible materials.[6][9][12]

Toxicological Profile
For professionals in drug development and related fields, understanding the toxicological

profile of any chemical is paramount. Nickel sulphate hexahydrate is classified as toxic and

carcinogenic.

Acute Effects and Health Hazards: Exposure can cause significant irritation to the skin, eyes,

and respiratory tract.[9][19] It is a known skin sensitizer and can lead to a form of dermatitis

commonly referred to as "nickel itch".[9][20] Ingestion is harmful and can lead to symptoms

such as nausea, vomiting, and headache.[20] The acute oral LD50 in rats is reported to be 264

mg/kg.[18][19]

Chronic Effects and Carcinogenicity: Prolonged or repeated inhalation is a primary concern, as

it can cause chronic respiratory irritation and damage to the lungs.[19][21] Nickel sulphate is

classified as a human carcinogen by multiple agencies when inhaled.[18][19][21][22][23]
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Table 2: Summary of Toxicological Data

Parameter Value / Classification References

Acute Oral Toxicity (LD50, Rat) 264 - 361 mg/kg [18][19][21]

Health Hazards
Skin/eye/respiratory irritant,

Skin sensitizer
[9][19][20][22]

IARC Classification
Group 1 (Carcinogenic to

humans)
[19][21]

NTP Classification
Known to be a human

carcinogen
[19][21]

ACGIH Classification
A1 (Confirmed human

carcinogen)
[19][21]

Experimental Protocols
Detailed and reproducible experimental methods are essential for research and development.

The following section outlines protocols for the synthesis and characterization of nickel

sulphate hexahydrate.

Experimental Protocol 1: Synthesis via Acid-Base Neutralization[8]

Objective: To synthesize nickel sulphate hexahydrate crystals from nickel oxide and sulfuric

acid.

Materials: Nickel (II) oxide (NiO) powder, dilute sulfuric acid (H₂SO₄, ~2 M), distilled water,

beaker, stirring rod, heating plate, filtration apparatus (Buchner funnel), crystallizing dish.

Methodology:

Gently heat the dilute sulfuric acid in a beaker to approximately 80 °C. Do not boil.

Slowly and incrementally add nickel (II) oxide powder to the hot acid while stirring

continuously.
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Continue adding NiO until the effervescence ceases and a small amount of unreacted

black powder remains at the bottom. This indicates the acid has been fully neutralized.

Hot-filter the resulting green solution using a Buchner funnel to remove any unreacted NiO

and other solid impurities.

Transfer the clear green filtrate to a clean crystallizing dish.

Cover the dish loosely and allow it to cool slowly to room temperature. Blue-green crystals

will form as the solution cools and evaporates.

Once a sufficient crop of crystals has formed, collect them by vacuum filtration.

Wash the crystals sparingly with a small amount of cold distilled water to remove any

residual acid.

Allow the crystals to air dry on a watch glass.

Experimental Protocol 2: Structural Characterization by Powder X-ray Diffraction (PXRD)[16]

Objective: To confirm the crystal structure and phase purity of the synthesized nickel

sulphate hexahydrate.

Methodology:

Finely grind a small sample of the synthesized crystals into a homogeneous powder using

an agate mortar and pestle.

Mount the powder onto a sample holder according to the instrument's specifications.

Place the sample holder into the powder X-ray diffractometer.

Collect the diffraction pattern over a 2θ range of 10° to 80°, using a step size of 0.02° and

a dwell time of 1-2 seconds per step.

Analyze the resulting diffractogram by comparing the peak positions (2θ values) and

intensities to a standard reference pattern for tetragonal nickel sulphate hexahydrate from

a crystallographic database (e.g., ICDD).
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Experimental Protocol 3: Thermal Analysis by TGA/DSC[16]

Objective: To investigate the thermal stability and dehydration behavior of the synthesized

crystals.

Methodology:

Accurately weigh 5-10 mg of the sample into an alumina or platinum crucible.

Place the crucible into a simultaneous thermal analyzer (STA) capable of performing both

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Heat the sample from ambient temperature to 400 °C at a constant heating rate of 10

°C/min under an inert atmosphere (e.g., nitrogen).

Analyze the TGA curve for mass loss steps corresponding to the loss of water molecules.

Analyze the DSC curve for endothermic or exothermic peaks associated with phase

transitions and dehydration events.
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Fig. 2: Experimental workflow for synthesis and characterization.

Conclusion
Nickel sulphate hexahydrate is a compound with well-defined but complex physicochemical

properties. Its utility in diverse fields, from industrial electroplating to laboratory synthesis, is

underscored by its high solubility, distinct crystalline nature, and predictable reactivity. For

researchers and drug development professionals, a comprehensive knowledge of its

properties, handling requirements, and significant toxicity is essential for safe and effective

application in experimental design and as a precursor material for advanced applications. The
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experimental protocols provided herein offer a standardized approach to its synthesis and

characterization, ensuring reproducibility and quality control in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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